![molecular formula C19H15FN2O4 B3889732 5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B3889732.png)
5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
Overview
Description
5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in the scientific research community. This compound has been found to have potential therapeutic applications in various diseases, and its synthesis method has been optimized to produce high yields.
Mechanism of Action
The mechanism of action of 5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it has been proposed that this compound can inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death. It has also been found to induce apoptosis by activating caspase enzymes.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of enzymes involved in DNA replication and repair, leading to cell death. It has also been found to induce apoptosis by activating caspase enzymes. In addition, this compound has been reported to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its high yield synthesis method and its potential therapeutic applications in various diseases. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential toxicity to cells at high concentrations.
Future Directions
There are various future directions for the research and development of 5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione. One direction is to optimize the synthesis method to produce higher yields and to improve the solubility of the compound in aqueous solutions. Another direction is to conduct in vivo studies to evaluate the efficacy and safety of this compound in animal models. Furthermore, the potential therapeutic applications of this compound in various diseases should be explored further.
Scientific Research Applications
5-(4-fluorobenzylidene)-1-(4-methoxybenzyl)-2,4,6(1H,3H,5H)-pyrimidinetrione has been found to have potential therapeutic applications in various diseases. It has been reported to have anticancer, antifungal, and antibacterial properties. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. It has also been found to have antifungal activity against various fungal strains and antibacterial activity against gram-positive bacteria.
properties
IUPAC Name |
(5E)-5-[(4-fluorophenyl)methylidene]-1-[(4-methoxyphenyl)methyl]-1,3-diazinane-2,4,6-trione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15FN2O4/c1-26-15-8-4-13(5-9-15)11-22-18(24)16(17(23)21-19(22)25)10-12-2-6-14(20)7-3-12/h2-10H,11H2,1H3,(H,21,23,25)/b16-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULEAHZRFUXGMDE-MHWRWJLKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(C=C3)F)C(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=C(C=C3)F)/C(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15FN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.